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This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals investigating the
effects of preservatives like sodium benzoate on the stability of Salgam, a traditional Turkish
fermented beverage.

Frequently Asked Questions (FAQS)

Q1: What is the primary role of sodium benzoate in Salgam?

Al: Sodium benzoate acts as a preservative to extend the shelf life of Salgam.[1][2] Its primary
function is to inhibit the growth of spoilage microorganisms, particularly yeasts and molds,
which can cause undesirable changes in the beverage's flavor, aroma, and appearance.[1][3]
[4] Benzoic acid, the active form of sodium benzoate in acidic conditions like Salgam, disrupts
the metabolic processes of these microorganisms.[4][5]

Q2: How does sodium benzoate affect the key microorganisms in Salgam?

A2: Sodium benzoate has a differential impact on the microbial population of Salgam. It
significantly reduces the population of yeasts, which are often responsible for spoilage.[1][3]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12772139#bc-rfq
https://www.mdpi.com/2304-8158/12/22/4075
https://ingredi.com/blog/what-is-sodium-benzoate/
https://www.mdpi.com/2304-8158/12/22/4075
https://pubmed.ncbi.nlm.nih.gov/38002133/
https://www.ziochemical.com/blog/what-is-the-impact-of-sodium-benzoate-on-the-fermentation-process-in-food-2029084.html
https://www.ziochemical.com/blog/what-is-the-impact-of-sodium-benzoate-on-the-fermentation-process-in-food-2029084.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sodium-benzoate
https://www.mdpi.com/2304-8158/12/22/4075
https://pubmed.ncbi.nlm.nih.gov/38002133/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

However, it has a less pronounced effect on lactic acid bacteria (LAB), such as
Lacticaseibacillus paracasei, which are crucial for the characteristic flavor and potential
probiotic properties of Salgam.[1] High concentrations of sodium benzoate can, however, lead
to a reduction in the LAB population.[1]

Q3: What is the optimal concentration of sodium benzoate for preserving Salgam?

A3: Research indicates that a concentration of 100 mg/L of sodium benzoate is optimal for
preserving Salgam.[1][3][6] This concentration effectively controls yeast growth while
maintaining a high level of total acidity, which is important for the sensory profile of the
beverage.[1][7]

Q4: Does sodium benzoate alter the pH and total acidity of Salgam?

A4: The addition of sodium benzoate does not significantly change the pH of Salgam.[1][6]
However, it can lead to a slight increase in total acidity compared to untreated samples over
time.[1][7] For instance, Salgam treated with 100 mg/L sodium benzoate has been shown to
have the highest total acidity (5.61 g/L as lactic acid) after six months of storage.[1][6][7]

Q5: Are there any potential negative chemical reactions to consider when using sodium
benzoate in Salgam?

A5: Yes. In the presence of ascorbic acid (Vitamin C), sodium benzoate can react to form
benzene, a known carcinogen, under certain conditions such as exposure to heat and light.[5]
Since Salgam is made from purple carrots, which contain ascorbic acid, it is crucial to control
storage conditions to minimize this risk.

Troubleshooting Guide
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Problem

Possible Cause(s)

Troubleshooting Steps

Complete inhibition of
fermentation after adding

sodium benzoate.

- Sodium benzoate was added
before or during active
fermentation. - The
concentration of sodium

benzoate is too high.

- Sodium benzoate should be
added after the primary
fermentation is complete to
stabilize the product, not to
control the fermentation itself.
[2] - Verify the concentration of
your sodium benzoate stock
solution and the final
concentration in the Salgam.
For Salgam, 100 mg/L is
recommended as an effective
starting point.[1][3][6]

Unexpected off-flavors or
aromas in the preserved

Salgam.

- Sodium benzoate might be
altering the metabolic
pathways of the remaining
microorganisms.[4] - The initial
microbial load was too high,
and spoilage occurred before
the preservative could take full

effect.

- Conduct a sensory analysis
comparing the preserved

sample to a control. - Ensure
the Salgam is of good quality

before adding the preservative.

Loss of characteristic red color
in Salgam after adding sodium

benzoate and storage.

- The preservative may not
directly impact the anthocyanin
pigments, but changes in the
microbial metabolism or
chemical environment could
indirectly affect color stability. -
Exposure to light and high
temperatures can degrade

anthocyanins.

- Monitor color using a
colorimeter. - Store samples in

dark, cool conditions.

Visible yeast or mold growth
despite the addition of sodium

benzoate.

- The concentration of sodium
benzoate is too low. - The pH
of the Salgam is not sufficiently
acidic for the sodium benzoate

to be effective (benzoic acid is

- Confirm the final
concentration of sodium
benzoate in your samples. -
Measure the pH of the

Salgam. Sodium benzoate is
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the active form, and its most effective at a pH below
concentration increases with 4.5.[5] - Review your sanitation
lower pH).[4][5] - The initial procedures during Salgam
contamination level was production.

extremely high.

Data Presentation

Table 1: Effect of Sodium Benzoate on Physicochemical Properties of Salgam after 6 Months of

Storage

Preservative Total Acidity (g/L Lactic
Concentration (mg/L) PH Acid)

0 (Control) 3.43 4.41

25 3.44 - 3,52 >441

100 3.44 - 3.52 5.61

400 3.44 - 3.52 >4.41

800 3.44 - 3.52 >4.41

Source: Adapted from a study
on the effects of different

preservatives on Salgam.[1][6]

Table 2: Effect of Sodium Benzoate on Microbial Populations in $Salgam (Log CFU/mL)
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Preservative

. Lactic Acid Bacteria (LAB) Yeast

Concentration (mg/L)

0 (Control) 7.04 -7.60 5.79 - 6.62
Not specified, but

25 Lacticaseibacillus paracasei Significantly reduced
was predominant
Not specified, but

100 Lacticaseibacillus paracasei Significantly reduced
was predominant
Not specified, but

400 Lacticaseibacillus paracasei Significantly reduced
was predominant
Reduction in LAB population

800 observed at high 2 to 5 log reduction

concentrations

Source: Compiled from studies

on the microbiota of Salgam.

[1]

Experimental Protocols

Protocol 1: Preparation of Salgam for Preservative Stability Testing

This protocol outlines the lab-scale production of Salgam.

e Raw Materials:

o Purple carrots (Daucus carota)

[¢]

Bulgur wheat

Rock salt

o

(¢]

Sourdough or a starter culture of lactic acid bacteria
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o Turnip (optional)

o Water

e Procedure:
1. Wash and chop the purple carrots.

2. Prepare a sourdough starter by mixing bulgur wheat, sourdough culture, and water. Allow
it to ferment for a specified period (e.g., 24 hours) at a controlled temperature (e.g., 30°C).

3. In a fermentation vessel, combine the chopped carrots, fermented sourdough, rock salt,
and water.

4. Allow the main fermentation to proceed at room temperature for a designated time (e.g., 7-
10 days) until the desired pH and acidity are reached.

5. Once fermentation is complete, filter the Salgam to remove solid materials.
6. The filtered Salgam is now ready for the addition of preservatives.
Protocol 2: Preservative Efficacy Testing (Challenge Test)
This protocol is adapted from general preservative efficacy testing methods.
e Materials:
o Salgam produced according to Protocol 1.
o Sterile containers.
o Sodium benzoate stock solution (sterile).

o Cultures of relevant spoilage microorganisms (e.g., Saccharomyces cerevisiae,
Zygosaccharomyces bailii) and lactic acid bacteria (Lacticaseibacillus paracasei).

o Plate count agar (PCA) for total aerobic count, de Man, Rogosa and Sharpe (MRS) agar
for LAB, and Potato Dextrose Agar (PDA) for yeasts and molds.
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o Sterile saline solution.

o |ncubator.

e Procedure:
1. Dispense the unpreserved $Salgam into sterile containers.

2. Add different concentrations of sodium benzoate (e.g., 0, 25, 100, 400, 800 mg/L) to the
respective containers.

3. Inoculate each container with a known concentration (e.g., 10"5 - 106 CFU/mL) of the
test microorganisms.

4. Store the inoculated samples at a controlled temperature (e.g., room temperature) for a
specified duration (e.g., 28 days or longer).

5. At regular intervals (e.g., day 0, 7, 14, 28), withdraw samples aseptically.

6. Perform serial dilutions and plate on the appropriate media to enumerate the surviving
microorganisms.

7. Calculate the log reduction of the microbial population at each time point.

8. Alongside microbial analysis, conduct physicochemical analyses (pH, total acidity, color)
and sensory evaluation at each interval.

Visualizations
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Inside Microbial Cell

Outside Microbial Cell (Salgam)

Low pH Metabolic Disruption Enzyme Inhibition
Sodium Benzoate | (in Salgam) Benzoic Acid
Dissociates Cell Death
G pH Decrease

Click to download full resolution via product page

Caption: Mechanism of action of sodium benzoate in an acidic environment like Salgam.
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@em: Microbial Growth in Preserved S@'

Is Sodium Benzoate
Concentration Correct?

Is Salgam pH < 4.5?

Adjust Concentration

Review Initial
Contamination Levels

Ensure Proper
Fermentation to Lower pH

Improve Sanitation
Procedures

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected microbial growth in preserved Salgam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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